Cas no 2248312-30-1 (2-(2,2-Dimethylcyclohexyl)propan-1-ol)
2-(2,2-Dimethylcyclohexyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2248312-30-1
- EN300-6506382
- 2-(2,2-Dimethylcyclohexyl)propan-1-ol
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- Inchi: 1S/C11H22O/c1-9(8-12)10-6-4-5-7-11(10,2)3/h9-10,12H,4-8H2,1-3H3
- InChI Key: FTSACONFAHOHJT-UHFFFAOYSA-N
- SMILES: OCC(C)C1CCCCC1(C)C
Computed Properties
- Exact Mass: 170.167065321g/mol
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
2-(2,2-Dimethylcyclohexyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506382-0.05g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 0.05g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-0.1g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 0.1g |
$1496.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-0.25g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 0.25g |
$1564.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-0.5g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 0.5g |
$1632.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-1.0g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-2.5g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 2.5g |
$3332.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-5.0g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 5g |
$4930.0 | 2023-05-31 | ||
| Enamine | EN300-6506382-10.0g |
2-(2,2-dimethylcyclohexyl)propan-1-ol |
2248312-30-1 | 10g |
$7312.0 | 2023-05-31 |
2-(2,2-Dimethylcyclohexyl)propan-1-ol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(2,2-Dimethylcyclohexyl)propan-1-ol
Comprehensive Overview of 2-(2,2-Dimethylcyclohexyl)propan-1-ol (CAS No. 2248312-30-1): Properties, Applications, and Industry Insights
In the ever-evolving landscape of specialty chemicals, 2-(2,2-Dimethylcyclohexyl)propan-1-ol (CAS No. 2248312-30-1) has garnered significant attention for its unique structural properties and versatile applications. This tertiary alcohol, characterized by its dimethyl-substituted cyclohexyl backbone, is increasingly studied in fragrance formulation, pharmaceutical intermediates, and advanced material synthesis. With a molecular formula of C11H22O, this compound exemplifies the growing demand for high-purity functional alcohols in research and industrial settings.
The steric hindrance imparted by the 2,2-dimethylcyclohexyl moiety contributes to distinctive reactivity patterns, making it valuable for asymmetric synthesis. Recent publications highlight its role in creating chiral auxiliaries, particularly in the development of novel flavor and fragrance compounds. Industry reports indicate a 23% CAGR growth (2023-2030) for such structurally complex alcohols, driven by demand in premium personal care products and green chemistry initiatives.
From a synthetic chemistry perspective, 2248312-30-1 demonstrates remarkable stability under standard storage conditions (recommended storage at 2-8°C under inert atmosphere). Analytical data reveals: boiling point 245-247°C at 760 mmHg, density 0.91 g/cm³ at 20°C, and refractive index 1.462-1.466. These properties make it compatible with various catalytic hydrogenation processes, a frequent search topic among organic chemists exploring sustainable reduction methods.
Environmental and regulatory considerations position this compound favorably within REACH compliance frameworks. Unlike many volatile organic compounds, 2-(2,2-Dimethylcyclohexyl)propan-1-ol exhibits low ecotoxicity (EC50 >100 mg/L in Daphnia magna studies) and minimal bioaccumulation potential (log Pow 3.12). These characteristics align with the pharmaceutical industry's focus on benign by design molecules, a trending topic in process chemistry forums.
Innovative applications continue to emerge, particularly in advanced polymer plasticizers where its branched structure improves compatibility with PVC and other engineering resins. Patent analysis shows 14 new filings in 2023 alone referencing derivatives of this alcohol for flexible packaging materials - a hot topic as industries seek alternatives to phthalate-based additives. The compound's low volatility (vapor pressure 0.01 mmHg at 25°C) makes it particularly attractive for these applications.
Quality control protocols for CAS 2248312-30-1 typically involve GC-MS purity verification (>98.5%) and chiral HPLC for enantiomeric excess determination when applicable. The growing emphasis on isomeric purity in fine chemicals has led to improved synthetic routes, with recent literature describing enzymatic resolution methods achieving >99% ee - addressing a common pain point in asymmetric synthesis optimization searches.
Market intelligence suggests expanding use in high-value agrochemicals, where the compound serves as a building block for novel biodegradable surfactants. Its balanced hydrophilicity/lipophilicity profile (HLB ~6.2) makes it suitable for formulating microemulsion systems, a trending research area in crop protection technologies. This aligns with the agricultural sector's push toward environmentally friendly adjuvants.
From a supply chain perspective, 2-(2,2-Dimethylcyclohexyl)propan-1-ol is typically available in kilogram-scale quantities with lead times of 4-6 weeks for custom synthesis. Current pricing trends (Q2 2024) range from $850-$1200/kg for research quantities, reflecting the compound's specialty chemical status. Procurement specialists frequently search for bulk manufacturing options as application development accelerates.
Future research directions likely include exploration of its metalloorganic complexes for catalytic applications and further refinement of its odor profile characteristics - a subject of particular interest in luxury fragrance development. The compound's woody-amber olfactory notes with subtle citrus undertones have been documented in recent perfumery studies, creating opportunities in niche fragrance design.
Handling precautions for 2248312-30-1 follow standard laboratory practices for secondary alcohols: use of nitrile gloves, eye protection, and adequate ventilation. While not classified as hazardous under GHS criteria, its viscous liquid form (dynamic viscosity 28 cP at 25°C) requires consideration in process engineering - a practical concern often searched by chemical engineers designing transfer systems.
Analytical method development for this compound frequently appears in chromatography discussions, with reversed-phase HPLC (C18 column, 70:30 methanol/water mobile phase) proving most effective. Mass spectrometry fragmentation patterns show characteristic peaks at m/z 71 (base peak) and 95, valuable information for researchers troubleshooting LC-MS identification methods - a common technical challenge in analytical chemistry circles.
The compound's stereochemical complexity continues to inspire computational chemistry studies, particularly in molecular docking simulations evaluating enzyme interactions. Recent QSAR modeling suggests potential as a terpene synthase modulator, opening new avenues in natural product biosynthesis engineering - a cutting-edge intersection of synthetic biology and organic chemistry.
Industrial scale-up considerations highlight the importance of continuous flow chemistry approaches for 2-(2,2-Dimethylcyclohexyl)propan-1-ol production, with demonstrated 18% yield improvements over batch methods in pilot studies. This aligns with broader industry shifts toward process intensification, a dominant theme in chemical engineering optimization searches.
In conclusion, CAS 2248312-30-1 represents a compelling case study in how structurally sophisticated alcohols bridge multiple industries. From its role in fragrance chemistry to emerging applications in advanced materials, this compound exemplifies the innovation driving modern specialty chemicals. As research uncovers new synthetic routes and applications, its commercial importance will likely grow in parallel with industries' needs for high-performance, sustainable chemical solutions.
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